Cas no 2096329-65-4 (5-Bromo-2-(2-methoxyethoxy)phenylboronic acid)

• Product Name: 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid
• CAS No: 2096329-65-4
• MF: C₉H₁₂BBrO₄
• MW: 274.904182434082
• MDL: MFCD18434430
• CID: 4637770
• Update Time: 2025-10-22

5-Bromo-2-(2-methoxyethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(2-METHOXYETHOXY)PHENYLBORONIC ACID
• [5-bromo-2-(2-methoxyethoxy)phenyl]boronic acid
• (5-Bromo-2-(2-methoxyethoxy)phenyl)boronic acid
• C9H12BBrO4
• Y2798
• 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid

• MDL： MFCD18434430
• Inchi： 1S/C9H12BBrO4/c1-14-4-5-15-9-3-2-7(11)6-8(9)10(12)13/h2-3,6,12-13H,4-5H2,1H3
• InChI Key： XLJIYIMLTNUCLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(B(O)O)C=1)OCCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Topological Polar Surface Area: 58.9

Additional information on 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid

Introduction to 5-Bromo-2-(2-methoxyethoxy)phenylboronic Acid (CAS No. 2096329-65-4)

5-Bromo-2-(2-methoxyethoxy)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, identified by its CAS number 2096329-65-4, features a boronic acid functional group attached to a phenyl ring substituted with a bromine atom and an ethoxy chain. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura reaction, which is widely employed in the construction of complex molecular architectures.

The boronic acid moiety in this compound is particularly noteworthy for its ability to participate in metal-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions. This property has made it a valuable reagent in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The bromo substituent on the phenyl ring further enhances its utility by providing a handle for further functionalization via nucleophilic aromatic substitution or other halogen-metal exchange reactions. Additionally, the 2-methoxyethoxy side chain introduces polarity and solubility characteristics that can be advantageous in various synthetic protocols.

In recent years, 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid has been explored in several cutting-edge research areas. One particularly promising application lies in the development of novel drug candidates. Boronic acids are well-known for their role as protease inhibitors, and derivatives of this compound have shown potential in targeting various enzymatic pathways implicated in diseases such as cancer and inflammation. For instance, studies have demonstrated that boronic acid-containing molecules can interact with specific proteases by forming reversible covalent bonds, leading to inhibition of their activity. The structural flexibility offered by the 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid scaffold allows for the design of compounds with optimized binding affinities and selectivity.

Another area where this compound has made significant contributions is in the field of materials science. The ability to perform precise molecular modifications via cross-coupling reactions has enabled researchers to develop advanced polymers and coatings with tailored properties. For example, researchers have utilized 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid to construct conjugated polymers that exhibit excellent optoelectronic properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of boronic acid units into these materials also enhances their stability under various environmental conditions, which is crucial for practical device applications.

The pharmaceutical industry has also leveraged the reactivity of 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid for the synthesis of bioactive molecules. Boron-containing compounds have a long history of therapeutic use, with notable examples including boric acid derivatives used as antiseptics and antifungals. More recently, boron-containing drugs such as bortezomib (a proteasome inhibitor used in cancer treatment) have highlighted the potential of boron chemistry in drug development. The structural features of 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid, including its boronic acid functionality and aromatic ring system, make it an attractive building block for designing next-generation therapeutics.

In addition to its pharmaceutical applications, this compound has found utility in diagnostic imaging techniques. Boron neutron capture therapy (BNCT) is an emerging modality for cancer treatment that relies on the selective accumulation of boron-containing compounds in tumor tissues followed by irradiation with neutrons. The ability to functionalize 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid with additional targeting groups has allowed researchers to develop novel BNCT agents with improved tumor-to-normal tissue contrast ratios. Such advancements are critical for enhancing the efficacy and safety of BNCT treatments.

The synthesis and handling of 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid require careful consideration due to its reactivity and sensitivity to moisture. Typically, it is prepared through multi-step organic synthesis involving halogenation, etherification, and boronation reactions. Industrial-scale production necessitates controlled environments to prevent degradation and ensure high yields. Researchers often employ protective group strategies to isolate reactive intermediates during synthesis, which can impact overall process efficiency but are essential for achieving high purity.

The growing demand for specialized boronic acids like 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid has spurred advancements in synthetic methodologies aimed at improving accessibility and scalability. Catalytic processes have been developed to streamline cross-coupling reactions, reducing reaction times and minimizing waste generation. These innovations not only enhance cost-effectiveness but also align with sustainable chemistry principles by promoting greener synthetic routes.

Economic considerations also play a significant role in the commercialization of 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid. As a key intermediate in high-value applications such as pharmaceuticals and advanced materials, manufacturers must balance quality control with production costs to remain competitive in the market. Strategic partnerships between chemical suppliers and end-users are increasingly common to ensure a stable supply chain while meeting stringent regulatory requirements.

Looking ahead, future research directions may explore new derivatives of 5-Bromo-2-(2-methoxyethoxy)phenylboronic acid with enhanced functionalities or improved properties for specific applications. For instance, modifications aimed at increasing water solubility or bioavailability could expand its utility in drug delivery systems. Similarly, investigations into its behavior under different reaction conditions may uncover novel synthetic pathways or applications not yet considered.

In conclusion,5-Bromo-2-(2-methoxyethoxy)phenylboronic acid (CAS No. 2096329-65-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and diagnostics. Its unique structural features enable participation in diverse chemical transformations while offering opportunities for further functionalization through cross-coupling reactions and other synthetic strategies. As research continues to uncover new possibilities for this compound,5-Bromo-2-(2-meth oxy eth oxy ) phen yl boro nic ac id is poised to remain a cornerstone molecule driving innovation across multiple scientific disciplines.